Cas no 70772-76-8 (Benzamide, N-ethyl-3-methoxy-)

Benzamide, N-ethyl-3-methoxy- structure
Benzamide, N-ethyl-3-methoxy- structure
Product Name:Benzamide, N-ethyl-3-methoxy-
CAS No:70772-76-8
MF:C10H13NO2
MW:179.215722799301
CID:1746468
PubChem ID:669440
Update Time:2025-04-21

Benzamide, N-ethyl-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-ethyl-3-methoxy-
    • HMS1543G05
    • N-ethyl-3-methoxybenzamide
    • BRD-K29411093-001-01-7
    • TimTec1_003305
    • DB-173064
    • SCHEMBL47353
    • AKOS000678017
    • 70772-76-8
    • Benzamide, 3-methoxy-N-ethyl-
    • Inchi: 1S/C10H13NO2/c1-3-11-10(12)8-5-4-6-9(7-8)13-2/h4-7H,3H2,1-2H3,(H,11,12)
    • InChI Key: HTGKXUZEDPDFIO-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)C(NCC)=O

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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